Cas no 2411256-35-2 (2-chloro-N-2-(2-oxo-1,2-dihydropyridin-1-yl)-1-phenylethylacetamide)

• Product Name: 2-chloro-N-2-(2-oxo-1,2-dihydropyridin-1-yl)-1-phenylethylacetamide
• CAS No: 2411256-35-2
• MF: C₁₅H₁₅ClN₂O₂
• MW: 290.744802713394
• CID: 5358047
• PubChem ID: 146094699
• Update Time: 2025-05-19

2-chloro-N-2-(2-oxo-1,2-dihydropyridin-1-yl)-1-phenylethylacetamide Chemical and Physical Properties

Names and Identifiers

• Z3766271587
• 2-Chloro-N-[2-(2-oxopyridin-1-yl)-1-phenylethyl]acetamide
• 2-chloro-N-[2-(2-oxo-1,2-dihydropyridin-1-yl)-1-phenylethyl]acetamide
• 2-chloro-N-2-(2-oxo-1,2-dihydropyridin-1-yl)-1-phenylethylacetamide

• Inchi： 1S/C15H15ClN2O2/c16-10-14(19)17-13(12-6-2-1-3-7-12)11-18-9-5-4-8-15(18)20/h1-9,13H,10-11H2,(H,17,19)
• InChI Key： ZHOZKJSBIKISLB-UHFFFAOYSA-N
• SMILES： ClCC(NC(C1C=CC=CC=1)CN1C=CC=CC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 414
• XLogP3: 1.9
• Topological Polar Surface Area: 49.4

Additional information on 2-chloro-N-2-(2-oxo-1,2-dihydropyridin-1-yl)-1-phenylethylacetamide

Introduction to 2-chloro-N-2-(2-oxo-1,2-dihydropyridin-1-yl)-1-phenylethylacetamide (CAS No. 2411256-35-2)

Compound with the chemical name 2-chloro-N-2-(2-oxo-1,2-dihydropyridin-1-yl)-1-phenylethylacetamide (CAS No. 2411256-35-2) is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of 2-chloro-N-2-(2-oxo-1,2-dihydropyridin-1-yl)-1-phenylethylacetamide features a chlorinated phenethylamide moiety linked to a dihydropyridine ring. This unique arrangement suggests that the compound may exhibit properties similar to other heterocyclic derivatives, which are widely explored for their pharmacological effects. The presence of the dihydropyridine scaffold is particularly noteworthy, as this motif is well-known for its role in cardiovascular drugs, such as calcium channel blockers.

In recent years, there has been a growing interest in developing novel therapeutic agents based on dihydropyridine derivatives due to their favorable pharmacokinetic properties and minimal side effects. Research has shown that these compounds can interact with various biological targets, including enzymes and receptors, leading to potential applications in treating a range of diseases. The chloro substituent in the molecule may enhance its binding affinity to biological targets, making it a promising candidate for further investigation.

The synthesis of 2-chloro-N-2-(2-oxo-1,2-dihydropyridin-1-yl)-1-phenylethylacetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. The complexity of the synthesis underscores the compound's significance in pharmaceutical research and highlights the expertise required to produce it on an industrial scale.

One of the most compelling aspects of studying 2-chloro-N-2-(2-oxo-1,2-dihydropyridin-1-yl)-1-phenylethylacetamide is its potential therapeutic applications. Preliminary studies have suggested that this compound may possess anti-inflammatory, analgesic, and even anticancer properties. These findings are particularly intriguing given the structural similarities between this molecule and known bioactive compounds. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry in studying such complex molecules cannot be overstated. Molecular modeling techniques allow researchers to predict the interactions between 2-chloro-N-2-(2-oxo-1,2-dihydropyridin-1-yl)-1-phenylethylacetamide and biological targets with high accuracy. These predictions can guide experimental design and help identify optimal conditions for drug development. Additionally, computational methods can be used to screen large libraries of compounds for potential hits, significantly speeding up the drug discovery process.

In conclusion, 2-chloro-N-2-(2-o x o -1 , 2 -dih ydro p y ridin - 1 - y l ) - 1 - phen y le th yl ace t am ide (CAS No. 2411256 - 35 - 2) is a promising compound with significant potential in pharmaceutical research. Its unique structure and reported biological activities make it an attractive candidate for further investigation. As research in this area continues to evolve, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field of medicinal chemistry.